Cas no 160004-14-8 (Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate)

Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate is a sulfur-containing benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a benzimidazole core with a thioether-linked propanoate ester, offering versatility in synthetic modifications. The compound may serve as a key intermediate in the development of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its ester functionality enhances solubility in organic solvents, facilitating further chemical transformations. The benzimidazole moiety is known for its stability and pharmacological relevance, making this compound a valuable scaffold for medicinal chemistry. Proper handling under controlled conditions is recommended due to its reactive thioether group.
Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate structure
160004-14-8 structure
Product Name:Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate
CAS No:160004-14-8
MF:C12H14N2O2S
MW:250.316761493683
MDL:MFCD00521808
CID:2196514
PubChem ID:21596061
Update Time:2025-06-07

Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate
    • ethyl 2-(1H-benzimidazol-2-ylsulfanyl)propanoate
    • 2-(1H-benzimidazol-2-ylthio)propionic acid ethyl ester
    • 2-(1H-benzimidazol-2-ylthio)propanoic acid ethyl ester
    • Ethyl 2-((1H-benzo[d]imidazol-2-yl)thio)propanoate
    • ALBB-008808
    • AKOS003202685
    • AKOS016345616
    • ethyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate
    • MFCD00521808
    • STK501671
    • ethyl 2-(2-benzimidazolylthio)propionate
    • F74780
    • 160004-14-8
    • LS-02987
    • Ethyl2-((1H-benzo[d]imidazol-2-yl)thio)propanoate
    • MDL： MFCD00521808
    • Inchi： 1S/C12H14N2O2S/c1-3-16-11(15)8(2)17-12-13-9-6-4-5-7-10(9)14-12/h4-8H,3H2,1-2H3,(H,13,14)
    • InChI Key： BIIYNBBOZKYDQE-UHFFFAOYSA-N
    • SMILES： S(C1=NC2C=CC=CC=2N1)C(C(=O)OCC)C

Computed Properties

  • Exact Mass: 250.07759887g/mol
  • Monoisotopic Mass: 250.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 80.3Ų

Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate Security Information

  • HazardClass：IRRITANT

Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate Pricemore >>

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AB407018-500mg
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Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate Suppliers

Amadis Chemical Company Limited
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(CAS:160004-14-8)Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate
Order Number:A1137220
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:43
Price ($):204.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:160004-14-8)Ethyl 2-(1H-benzimidazol-2-ylthio)propanoate
A1137220
Purity:99%
Quantity:1g
Price ($):204.0
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